Cas no 2034277-95-5 (WPGILPMEZIGUOV-UHFFFAOYSA-N)

• Product Name: WPGILPMEZIGUOV-UHFFFAOYSA-N
• CAS No: 2034277-95-5
• MF: C₁₄H₁₂N₄O₃
• MW: 284.270082473755
• CID: 5852004
• PubChem ID: 121017217
• Update Time: 2025-05-24

WPGILPMEZIGUOV-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WPGILPMEZIGUOV-UHFFFAOYSA-N
• Benzonitrile, 4-[[3-(2,5-dioxo-1-imidazolidinyl)-1-azetidinyl]carbonyl]-
• 4-[3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carbonyl]benzonitrile
• 4-(3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carbonyl)benzonitrile
• AKOS026701108
• F6474-7026
• 2034277-95-5

• Inchi： 1S/C14H12N4O3/c15-5-9-1-3-10(4-2-9)13(20)17-7-11(8-17)18-12(19)6-16-14(18)21/h1-4,11H,6-8H2,(H,16,21)
• InChI Key： WPGILPMEZIGUOV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CC(N3C(=O)NCC3=O)C2)=O)C=C1

Computed Properties

• Exact Mass: 284.09094026g/mol
• Monoisotopic Mass: 284.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 8.16±0.70(Predicted)

Additional information on WPGILPMEZIGUOV-UHFFFAOYSA-N

Comprehensive Overview of CAS No. 2034277-95-5 and Its Key Applications in Modern Research

The compound identified by CAS No. 2034277-95-5 and the InChIKey WPGILPMEZIGUOV-UHFFFAOYSA-N has garnered significant attention in scientific and industrial research due to its unique molecular structure and versatile applications. This article delves into its properties, synthesis, and relevance in cutting-edge fields such as green chemistry, pharmaceutical development, and material science. With increasing global focus on sustainability and innovation, understanding this compound's role is critical for researchers and industry professionals alike.

One of the most searched questions about CAS No. 2034277-95-5 revolves around its synthetic pathways and purity optimization. Recent studies highlight its potential as a precursor in high-performance polymers, where its stability and reactivity make it ideal for specialized coatings and adhesives. Additionally, its compatibility with biodegradable materials aligns with the growing demand for eco-friendly alternatives in manufacturing. The InChIKey WPGILPMEZIGUOV-UHFFFAOYSA-N further aids in precise database referencing, ensuring accurate collaboration across international research platforms.

Another hot topic tied to WPGILPMEZIGUOV-UHFFFAOYSA-N is its potential in drug discovery. Computational models suggest its scaffold could interact with biological targets linked to metabolic disorders, sparking interest in personalized medicine. Researchers are also exploring its catalytic properties for energy-efficient reactions, addressing the need for cost-effective synthesis in large-scale production. These applications position the compound as a focal point for patents and peer-reviewed studies, particularly in journals covering organic chemistry and nanotechnology.

From an industrial perspective, CAS No. 2034277-95-5 is gaining traction in electronic materials, where its dielectric properties are tested for next-gen flexible electronics. User queries often emphasize its thermal stability and solubility profiles, which are crucial for formulating inks and conductive films. Meanwhile, the InChIKey WPGILPMEZIGUOV-UHFFFAOYSA-N ensures seamless integration into digital lab tools, enhancing reproducibility in experiments—a priority for AI-driven research platforms.

In conclusion, the intersection of CAS No. 2034277-95-5 and WPGILPMEZIGUOV-UHFFFAOYSA-N represents a nexus of innovation across multiple disciplines. Its adaptability to sustainable practices and alignment with emerging technologies underscore its value in solving contemporary challenges. As search trends reflect heightened interest in molecular design and functional materials, this compound is poised to remain a key subject in scientific discourse and industrial advancement.